6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one

• Molecular Formula: C11H9Cl2N3OS
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one
• InChI: InChI=1S/C11H9Cl2N3OS/c12-7-2-1-3-8(13)6(7)5-18-11-15-9(14)4-10(17)16-11/h1-4H,5H2,(H3,14,15,16,17)
• InChI Key: ISNYNTACPLOPAI-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NC(=O)C=C(N2)N)Cl

Description

6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one, also known as DCPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one is not fully understood, but studies suggest that it may act by inhibiting key enzymes and signaling pathways involved in cancer cell growth and proliferation. 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has also been shown to disrupt bacterial and fungal cell membranes, leading to cell death.
Biochemical and Physiological Effects:
6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, inhibition of bacterial and fungal growth, and enhancement of plant growth and crop yields. However, further research is needed to fully understand the underlying mechanisms and potential side effects of 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one.

Advantages and Limitations for Lab Experiments

6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has several advantages for lab experiments, including its relatively simple synthesis method, low cost, and potential applications in various fields. However, 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one also has limitations, including its potential toxicity and lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one, including:
1. Further studies to elucidate the mechanism of action of 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one in cancer cells, bacteria, and fungi.
2. Development of new synthetic methods for 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one to improve its yield and purity.
3. Exploration of the potential applications of 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one in other fields, such as energy storage and environmental remediation.
4. Investigation of the potential side effects of 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one and its safety for human and animal use.
5. Optimization of 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one for use in agriculture to improve crop yields and reduce the use of harmful pesticides.
Conclusion:
In conclusion, 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one is a promising chemical compound that has potential applications in various fields, including medicinal chemistry, material science, and agriculture. While further research is needed to fully understand its mechanism of action and potential side effects, 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one represents a promising avenue for scientific research and development.

Synthesis Methods

6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one can be synthesized through a multistep process involving the reaction of 2,6-dichlorobenzaldehyde with thiourea, followed by the addition of ammonium acetate and acetic anhydride. The resulting compound is then treated with hydrazine hydrate to obtain 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one.

Scientific Research Applications

6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has been widely studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has also been studied for its potential use as an antibacterial and antifungal agent, with research showing its efficacy against various bacterial and fungal strains.
In material science, 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has been used as a precursor for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, separation, and catalysis. 6-amino-2-[(2,6-dichlorophenyl)methylsulfanyl]-1H-pyrimidin-4-one has also been studied for its potential use in agriculture, with research showing its ability to enhance plant growth and improve crop yields.